Cas no 1350356-52-3 ((Tetrahydropyran-4-yl)zinc iodide, 0.5M in THF)

• Product Name: (Tetrahydropyran-4-yl)zinc iodide, 0.5M in THF
• CAS No: 1350356-52-3
• MF: C₅H₉IOZn
• MW: 277.437830686569
• CID: 6199220
• PubChem ID: 58548435
• Update Time: 2026-03-11

(Tetrahydropyran-4-yl)zinc iodide, 0.5M in THF Chemical and Physical Properties

Names and Identifiers

• Tetrahydropyran-4-ylzinc iodide
• Tetrahydropyran-4-ylzinc iodide, 0.50 M in THF
• 1350356-52-3
• MFCD25367665
• (Tetrahydropyran-4-yl)zinc iodide, 0.5M in THF
• I[Zn]C1CCOCC1
• iodozinc(1+);3,4,5,6-tetrahydro-2H-pyran-4-ide

• Inchi： 1S/C5H9O.HI.Zn/c1-2-4-6-5-3-1;;/h1H,2-5H2;1H;/q-1;;+2/p-1
• InChI Key： QCAIHJCIFPDZIX-UHFFFAOYSA-M
• SMILES： I[Zn+].O1CC[CH-]CC1

Computed Properties

• Exact Mass: 275.89895g/mol
• Monoisotopic Mass: 275.89895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 39.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on (Tetrahydropyran-4-yl)zinc iodide, 0.5M in THF

Introduction to (Tetrahydropyran-4-yl)zinc Iodide, 0.5M in THF

(Tetrahydropyran-4-yl)zinc iodide is a versatile organozinc compound with the CAS number 1350356-52-3. This compound is widely used in organic synthesis due to its unique chemical properties and reactivity. The solution is typically prepared as a 0.5M solution in tetrahydrofuran (THF), making it convenient for various applications in research and industrial settings.

The structure of (Tetrahydropyran-4-yl)zinc iodide consists of a tetrahydropyran ring attached to a zinc atom, which is further coordinated with an iodide ion. The tetrahydropyran group provides steric protection to the zinc center, enhancing its stability and reactivity in certain transformations. This compound has been extensively studied for its role in cross-coupling reactions, particularly in the context of the Suzuki-Miyaura coupling, where it serves as a valuable precursor for forming carbon-carbon bonds.

Recent advancements in organometallic chemistry have highlighted the importance of (Tetrahydropyran-4-yl)zinc iodide in asymmetric synthesis. Researchers have demonstrated its ability to participate in enantioselective reactions, enabling the construction of complex chiral molecules with high efficiency. These findings underscore its potential in drug discovery and natural product synthesis.

In addition to its role in cross-coupling reactions, (Tetrahydropyran-4-yl)zinc iodide has been employed as a reducing agent in various transformations. Its ability to transfer electrons efficiently makes it a valuable tool in redox reactions, particularly in the synthesis of functionalized alkenes and aromatic compounds.

The stability of (Tetrahydropyran-4-yl)zinc iodide in solution is influenced by factors such as temperature, solvent polarity, and the presence of coordinating agents. Studies have shown that storage under inert conditions significantly prolongs its shelf life, ensuring consistent performance across different experimental setups.

The use of (Tetrahydropyran-4-yl)zinc iodide has been further expanded into polymer chemistry, where it serves as a catalyst for controlled polymerization reactions. Its ability to mediate living polymerization processes has opened new avenues for the synthesis of well-defined polymeric materials with tailored properties.

In conclusion, (Tetrahydropyran-4-yl)zinc iodide, with CAS number 1350356-52-3, stands as a pivotal compound in modern organic synthesis. Its applications span across various fields, from traditional cross-coupling reactions to cutting-edge asymmetric synthesis and polymer chemistry. As research continues to uncover new reaction pathways and mechanisms involving this compound, its significance in both academic and industrial settings is expected to grow further.